Cas no 1185063-39-1 (4-(4-Chlorophenyl)-1-imidazol-1-yl-(butan-d5)-2-ol)

• Product Name: 4-(4-Chlorophenyl)-1-imidazol-1-yl-(butan-d5)-2-ol
• CAS No: 1185063-39-1
• MF: C₁₃H₁₅ClN₂O
• MW: 255.754810571671
• CID: 1063820
• PubChem ID: 45038660
• Update Time: 2025-04-20

4-(4-Chlorophenyl)-1-imidazol-1-yl-(butan-d5)-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chlorophenyl)-1-imidazol-1-yl-(butan-d5)-2-ol
• 4-(4-chlorophenyl)-1,1,2,3,3-pentadeuterio-1-imidazol-1-ylbutan-2-ol
• 1185063-39-1
• 4-(4-Chlorophenyl)-1-(1H-imidazol-1-yl)(1,1,2,3,3-~2~H_5_)butan-2-ol
• DTXSID10661868

• Inchi： 1S/C13H15ClN2O/c14-12-4-1-11(2-5-12)3-6-13(17)9-16-8-7-15-10-16/h1-2,4-5,7-8,10,13,17H,3,6,9H2/i6D2,9D2,13D
• InChI Key： YAHZVMVZBIMHGM-OMSVOULWSA-N
• SMILES： ClC1C=CC(=CC=1)CC([2H])([2H])C([2H])(C([2H])([2H])N1C=NC=C1)O

Computed Properties

• Exact Mass: 255.11900
• Monoisotopic Mass: 255.1186745g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05000
• LogP: 2.53020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines